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Compound of Interest

Triphenylcarbenium
Compound Name:
hexafluorophosphate

cat. No.: B1586695

An In-depth Technical Guide to
Triphenylcarbenium Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylcarbenium hexafluorophosphate, also known as trityl hexafluorophosphate, is a
powerful organic salt widely utilized in synthetic chemistry. Its remarkable stability as a
carbocation salt, coupled with its strong electrophilicity, makes it an invaluable reagent and
catalyst for a diverse range of chemical transformations. This guide provides a comprehensive
overview of the physical and chemical properties of triphenylcarbenium
hexafluorophosphate, detailed experimental protocols for its synthesis and key applications,
and visual representations of its reaction mechanisms.

Core Properties

Triphenylcarbenium hexafluorophosphate is a commercially available, typically brown
crystalline solid.[1] It is characterized by the following molecular and physical properties:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1586695?utm_src=pdf-interest
https://www.benchchem.com/product/b1586695?utm_src=pdf-body
https://www.benchchem.com/product/b1586695?utm_src=pdf-body
https://www.benchchem.com/product/b1586695?utm_src=pdf-body
https://www.benchchem.com/product/b1586695?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5179866.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CioH1sFeP [1]

Molar Mass 388.29 g/mol [1]

Melting Point ~150 °C (decomposes) [1]
Solubility in Water (25 °C) 27 g/L [1]
Appearance Brown powder [1]

CAS Number 437-17-2

Spectroscopic Data:

While a complete set of spectral data is not readily available in public databases, the
hexafluorophosphate anion ([PFs]™) typically exhibits a characteristic septet in the 3P NMR
spectrum due to coupling with the six equivalent fluorine atoms.[2]

Chemical Properties and Reactivity

The chemistry of triphenylcarbenium hexafluorophosphate is dominated by the electrophilic
nature of the triphenylcarbenium (trityl) cation.

Moisture Sensitivity: The compound is highly sensitive to moisture and readily hydrolyzes to
form triphenylmethanol.[3][4] This reaction underscores the need for anhydrous conditions
when handling and using this reagent.

[(CeHs)sC]*[PFe]~ + H20 —Hydrolysis o, (CéHs)sCOH + HPFs

| DlssoiI:]IeC('_'Czs(l:-t)zccl H Add AgPFs |—>| Stir at RT |—>| Filter to remove AgCl |—>| Evaporate Solvent [(CeHs)sC]*[PFs]~
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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